Cas no 338398-93-9 (5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate)

• Product Name: 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate
• CAS No: 338398-93-9
• MF: C₁₆H₁₀F₂N₂O₂S
• MW: 332
• MDL: MFCD00172524
• CID: 4646924
• Update Time: 2025-10-28

5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-METHYL-2-(4-PYRIDINYL)-1,3-THIAZOL-4-YL 2,4-DIFLUOROBENZENECARBOXYLATE
• 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate

• MDL： MFCD00172524
• Inchi： InChI=1S/C16H10F2N2O2S/c1-9-14(20-15(23-9)10-4-6-19-7-5-10)22-16(21)12-3-2-11(17)8-13(12)18/h2-8H,1H3
• InChI Key： JSDQNCFJXXRFCV-UHFFFAOYSA-N
• SMILES： Cc1c(nc(s1)c2ccncc2)OC(=O)c3ccc(cc3F)F

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 540.2±60.0 °C at 760 mmHg
• Flash Point: 280.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate

5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate: A Comprehensive Overview

The compound with CAS No. 338398-93-9, commonly referred to as 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structural features, which include a thiazole ring substituted with a pyridine moiety and a difluorobenzene carboxylate group. These structural elements contribute to its exceptional biological activity and versatility in various applications.

Recent studies have highlighted the potential of 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate as a lead compound in the development of novel agrochemicals. Its ability to inhibit key enzymes in plant pathogens has been extensively investigated, making it a promising candidate for the control of fungal and bacterial infections in crops. The thiazole ring in its structure plays a pivotal role in its bioactivity, as it enhances the molecule's ability to interact with target proteins through π-π stacking and hydrogen bonding.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Researchers have explored its role as a modulator of ion channels, which could pave the way for new treatments for conditions such as epilepsy and chronic pain. The pyridine moiety within the molecule is believed to contribute to its ion channel-modulating properties by stabilizing specific conformations of the protein targets.

The synthesis of 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through a condensation reaction between an amine and a thioamide derivative, followed by substitution reactions to introduce the pyridine and difluorobenzene groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling large-scale production of the compound.

From an environmental perspective, the stability and biodegradability of 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate have been thoroughly assessed. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts, making it an environmentally friendly option for agricultural and pharmaceutical applications.

In conclusion, 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 2,4-difluorobenzenecarboxylate represents a cutting-edge advancement in organic chemistry with diverse applications across multiple industries. Its unique structure, combined with recent breakthroughs in synthesis and application research, positions it as a key player in the development of next-generation agrochemicals and pharmaceuticals.